1-(6-chloro-1,3-dioxaindan-5-yl)methanamine hydrochloride
Overview
Description
1-(6-Chloro-1,3-dioxaindan-5-yl)methanamine hydrochloride, also known as 1-Chloro-3,6-dioxaindan, is a small molecule that is used in a variety of scientific research applications. It has been studied for its potential to serve as a therapeutic agent and for its ability to interact with various biochemical and physiological systems.
Scientific Research Applications
1-(6-Chloro-1,3-dioxaindan-5-yl)methanamine hydrochloride has been studied for its potential to serve as an antidepressant, anticonvulsant, and anti-inflammatory agent. It has also been studied for its potential to inhibit the activity of various enzymes, including acetylcholinesterase and monoamine oxidase. Additionally, it has been studied for its ability to modulate the activity of various neurotransmitter systems, including serotonin, dopamine, and norepinephrine.
Mechanism of Action
The exact mechanism of action of 1-(6-chloro-1,3-dioxaindan-5-yl)methanamine hydrochloride is not yet fully understood. However, it is believed to act by modulating the activity of various neurotransmitter systems, including serotonin, dopamine, and norepinephrine. Additionally, it has been suggested that it may act as an inhibitor of monoamine oxidase and acetylcholinesterase, which may lead to an increase in the levels of these neurotransmitters.
Biochemical and Physiological Effects
1-(6-Chloro-1,3-dioxaindan-5-yl)methanamine hydrochloride has been found to have a variety of biochemical and physiological effects. It has been found to increase levels of serotonin, dopamine, and norepinephrine, which can lead to an antidepressant effect. Additionally, it has been found to inhibit the activity of acetylcholinesterase and monoamine oxidase, which can lead to an anticonvulsant effect. It has also been found to have anti-inflammatory effects, as well as a variety of other biochemical and physiological effects.
Advantages and Limitations for Lab Experiments
1-(6-Chloro-1,3-dioxaindan-5-yl)methanamine hydrochloride has several advantages for use in lab experiments. It is relatively stable and easy to synthesize, and it can be used in a variety of biochemical and physiological assays. Additionally, it has a wide range of effects on various biochemical and physiological systems, which can be useful for studying these systems. However, it is important to note that 1-(6-chloro-1,3-dioxaindan-5-yl)methanamine hydrochloride is a powerful compound and should be used with caution in lab experiments.
Future Directions
1-(6-Chloro-1,3-dioxaindan-5-yl)methanamine hydrochloride has a wide range of potential applications in scientific research. Future research should focus on further elucidating the mechanism of action of this compound, as well as exploring its potential therapeutic applications. Additionally, further research should be conducted to explore its potential as an inhibitor of various enzymes, and its potential to modulate the activity of various neurotransmitter systems. Finally, further research should be conducted to explore its potential to serve as an antidepressant, anticonvulsant, and anti-inflammatory agent.
Synthesis Methods
1-(6-Chloro-1,3-dioxaindan-5-yl)methanamine hydrochloride is synthesized by the reaction of chloroacetaldehyde with 1,3-dioxaindan-5-ylmethanamine in the presence of an acid catalyst. The reaction yields 1-(6-chloro-1,3-dioxaindan-5-yl)methanamine hydrochloride as the major product. The reaction can be carried out in either a batch or continuous process.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(6-chloro-1,3-dioxaindan-5-yl)methanamine hydrochloride involves the reaction of 6-chloro-1,3-dioxaindane-5-carboxaldehyde with methylamine followed by reduction of the resulting imine to yield the target compound.", "Starting Materials": [ "6-chloro-1,3-dioxaindane-5-carboxaldehyde", "Methylamine", "Hydrochloric acid", "Sodium cyanoborohydride", "Methanol", "Water" ], "Reaction": [ "Step 1: React 6-chloro-1,3-dioxaindane-5-carboxaldehyde with excess methylamine in methanol to form the imine intermediate.", "Step 2: Add sodium cyanoborohydride to the reaction mixture to reduce the imine to the corresponding amine.", "Step 3: Quench the reaction with hydrochloric acid to yield 1-(6-chloro-1,3-dioxaindan-5-yl)methanamine hydrochloride.", "Step 4: Isolate the product by filtration and wash with water to obtain the pure compound." ] } | |
CAS RN |
2763756-41-6 |
Product Name |
1-(6-chloro-1,3-dioxaindan-5-yl)methanamine hydrochloride |
Molecular Formula |
C8H9Cl2NO2 |
Molecular Weight |
222.1 |
Purity |
95 |
Origin of Product |
United States |
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